Heptacos-12-ene
Description
Heptacos-12-ene is a long-chain alkene with the molecular formula C₂₇H₅₄, characterized by a double bond at the 12th carbon position. For example, alkenes like 12-hydroxy-13,14,15,16-tetranor-ent-halimene-5(10)-ene-18,2β-ol ester (compound 11 in ) share structural motifs with this compound, particularly in terms of double-bond positioning and regioselective functionalization .
Properties
CAS No. |
54863-74-0 |
|---|---|
Molecular Formula |
C27H54 |
Molecular Weight |
378.7 g/mol |
IUPAC Name |
heptacos-12-ene |
InChI |
InChI=1S/C27H54/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-26-24-22-20-18-16-14-12-10-8-6-4-2/h23,25H,3-22,24,26-27H2,1-2H3 |
InChI Key |
YJGFKGHRGHHESI-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCC=CCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCC=CCCCCCCCCCCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparison of Key Alkenes
Physicochemical Properties
- Chain Length Effects : Longer alkenes like this compound are expected to exhibit higher melting points and lower solubility in polar solvents compared to shorter analogs (e.g., C17 compounds) due to increased van der Waals interactions .
- Reactivity : The double bond in this compound may undergo epoxidation or hydroxylation reactions similar to those observed in ent-halimene derivatives, though steric hindrance from the longer chain could reduce reaction rates .
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